Cas no 174180-34-8 (1,2,2,3-Propanetetracarboxylic acid, 1,3-bis(phenylmethyl) ester)

• Product Name: 1,2,2,3-Propanetetracarboxylic acid, 1,3-bis(phenylmethyl) ester
• CAS No: 174180-34-8
• MF: C₂₁H₂₀O₈
• MW: 400.378706932068
• CID: 1367556
• Update Time: 2024-08-17

1,2,2,3-Propanetetracarboxylic acid, 1,3-bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,2,3-Propanetetracarboxylic acid, 1,3-bis(phenylmethyl) ester

• Inchi： 1S/C21H20O8/c22-17(28-13-15-7-3-1-4-8-15)11-21(19(24)25,20(26)27)12-18(23)29-14-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,24,25)(H,26,27)
• InChI Key： INBQDXHOZGOGPK-UHFFFAOYSA-N
• SMILES： C(C(OCC1=CC=CC=C1)=O)C(C(O)=O)(C(O)=O)CC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 398.10014

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 628.3±55.0 °C(Predicted)
• PSA: 132.86
• pka: 2.10±0.21(Predicted)